Cas no 2228719-61-5 (5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol
• CAS No: 2228719-61-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5877727
• PubChem ID: 165736877
• Update Time: 2025-06-10

5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol
• EN300-1798313
• 5-[2-(aminomethyl)cyclopropyl]-3-methoxybenzene-1,2-diol
• 2228719-61-5

• Inchi： 1S/C11H15NO3/c1-15-10-4-6(3-9(13)11(10)14)8-2-7(8)5-12/h3-4,7-8,13-14H,2,5,12H2,1H3
• InChI Key： PONVYVMWQBPOPV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C1CC1CN)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol

Introduction to 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol (CAS No. 2228719-61-5)

5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol, identified by the CAS number 2228719-61-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines a cyclopropyl group with an aromatic ring substituted with methoxy and hydroxyl functionalities, has garnered attention due to its potential biological activity and synthetic utility. The presence of an aminomethyl side chain further enhances its versatility, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural motif of 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol is characterized by its rigidity provided by the cyclopropyl ring, which can influence the conformational flexibility and binding properties of the molecule. The aromatic ring, substituted with a methoxy group at the 3-position and hydroxyl groups at the 1 and 2 positions, introduces polar interactions and hydrogen bonding capabilities. These features are critical for modulating the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been growing interest in exploring novel scaffolds that incorporate cyclopropyl moieties due to their ability to enhance metabolic stability and binding affinity. The cyclopropyl group in 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol is particularly noteworthy as it can serve as a scaffold for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic applications. The aminomethyl group provides a site for conjugation with other biomolecules or for further functionalization, making it a versatile building block in synthetic chemistry.

The methoxy and hydroxyl substituents on the aromatic ring contribute to the compound's solubility and reactivity. These functional groups are known to participate in hydrogen bonding interactions, which can be crucial for receptor binding and biological activity. The combination of these features makes 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol a compelling candidate for investigating its potential as an intermediate in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol may exhibit interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These predictions are supported by experimental data from related compounds, which have shown similar structural features and biological activities.

The synthesis of 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol presents unique challenges due to its complex structural requirements. However, recent innovations in synthetic methodologies have made it more feasible to access such molecules. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl moiety efficiently. Additionally, protecting group strategies have been utilized to manage the reactivity of the hydroxyl and amino groups during synthesis.

One of the most promising applications of 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol is in the development of novel therapeutic agents. Its structural features suggest potential activity against various diseases, including those related to inflammation and metabolic disorders. Preclinical studies have begun to explore its efficacy in animal models, with initial results indicating promising biological activity. These findings have spurred further interest in developing derivatives of this compound that could enhance its therapeutic profile.

The chemical properties of 5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol also make it an attractive candidate for use in material science applications. Its ability to form hydrogen bonds and its solubility profile allow it to be incorporated into various formulations as an additive or modifier. For example, it could be used to improve the stability or bioavailability of other active compounds in pharmaceutical formulations.

In conclusion,5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol (CAS No. 2228719-61-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features offer opportunities for further exploration in drug discovery and material science. As research continues to uncover new applications for this molecule,5-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol is poised to play an important role in future advancements.